Cas no 1805288-37-2 (Methyl 5-cyano-2-(difluoromethyl)-3-methoxypyridine-6-carboxylate)

• Product Name: Methyl 5-cyano-2-(difluoromethyl)-3-methoxypyridine-6-carboxylate
• CAS No: 1805288-37-2
• MF: C₁₀H₈F₂N₂O₃
• MW: 242.178929328918
• CID: 4875906
• Update Time: 2025-06-08

Methyl 5-cyano-2-(difluoromethyl)-3-methoxypyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-2-(difluoromethyl)-3-methoxypyridine-6-carboxylate

• Inchi： 1S/C10H8F2N2O3/c1-16-6-3-5(4-13)7(10(15)17-2)14-8(6)9(11)12/h3,9H,1-2H3
• InChI Key： NWYADHCVPVGFJZ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C#N)=C(C(=O)OC)N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 1.4
• Topological Polar Surface Area: 72.2

Additional information on Methyl 5-cyano-2-(difluoromethyl)-3-methoxypyridine-6-carboxylate

Methyl 5-cyano-2-(difluoromethyl)-3-methoxypyridine-6-carboxylate (CAS No. 1805288-37-2): A Comprehensive Overview

Methyl 5-cyano-2-(difluoromethyl)-3-methoxypyridine-6-carboxylate (CAS No. 1805288-37-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the development of novel therapeutic agents. The presence of multiple functional groups, including a cyano group, a difluoromethyl group, and a methoxy group, makes it a versatile scaffold for chemical modifications and biological evaluations.

The< strong> molecular architecture of Methyl 5-cyano-2-(difluoromethyl)-3-methoxypyridine-6-carboxylate contributes to its unique chemical properties and reactivity. The cyano group (-CN) introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. Additionally, the difluoromethyl group (-CF₂) is known for its ability to modulate metabolic stability and binding affinity, making it a valuable feature in drug design. The methoxy group (-OCH₃) further enhances the compound's versatility by providing a site for further functionalization.

In recent years, there has been a surge in research focused on developing new pyridine-based compounds due to their broad spectrum of biological activities. Pyridine derivatives are particularly noteworthy for their role in inhibiting various enzymes and receptors involved in diseases such as cancer, inflammation, and neurological disorders. Methyl 5-cyano-2-(difluoromethyl)-3-methoxypyridine-6-carboxylate stands out among these derivatives due to its unique combination of functional groups, which may confer distinct pharmacological properties.

One of the most compelling aspects of Methyl 5-cyano-2-(difluoromethyl)-3-methoxypyridine-6-carboxylate is its potential as a lead compound in drug discovery. Researchers have been exploring its< strong> bioactivity profiles in various in vitro and in vivo models. Preliminary studies suggest that this compound exhibits promising< strong>antimicrobial properties, making it a candidate for developing new antibiotics or antifungal agents. Furthermore, its structural features hint at potential applications in treating inflammatory diseases and neurodegenerative conditions.

The< strong> synthetic pathways for Methyl 5-cyano-2-(difluoromethyl)-3-methoxypyridine-6-carboxylate have been optimized to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the complex molecular framework efficiently. These methodologies not only enhance the scalability of production but also allow for easy modifications to tailor the compound's properties for specific applications.

In the context of medicinal chemistry, the< strong> pharmacokinetic profile of Methyl 5-cyano-2-(difluoromethyl)-3-methoxypyridine-6-carboxylate is of paramount importance. Studies have been conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) properties. The presence of the difluoromethyl group has been shown to improve metabolic stability, reducing the likelihood of rapid degradation in vivo. Additionally, the polar nature of the cyano and methoxy groups enhances bioavailability by facilitating passive diffusion across biological membranes.

The< strong> computational modeling of Methyl 5-cyano-2-(difluoromethyl)-3-methoxypyridine-6-carboxylate has provided valuable insights into its interactions with biological targets. Molecular docking studies have identified potential binding sites on enzymes and receptors relevant to various diseases. These findings have guided the design of analogs with enhanced binding affinity and selectivity. By leveraging computational tools, researchers can accelerate the drug discovery process and reduce experimental costs.

The< strong> industrial applications of Methyl 5-cyano-2-(difluoromethyl)-3-methoxypyridine-6-carboxylate extend beyond academic research. Pharmaceutical companies are increasingly interested in this compound due to its potential as an intermediate in synthesizing novel drugs. Its structural complexity allows for diverse chemical modifications, enabling the creation of libraries of derivatives with tailored pharmacological properties. This flexibility makes it an attractive candidate for high-throughput screening campaigns aimed at identifying lead compounds for therapeutic development.

In conclusion, Methyl 5-cyano-2-(difluoromethyl)-3-methoxypyridine-6-carboxylate (CAS No. 1805288-37-2) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique molecular structure, characterized by functional groups such as cyano, difluoromethyl, and methoxy, contributes to its versatility and bioactivity profiles. Ongoing research continues to uncover new applications for this compound, reinforcing its importance as a valuable tool in medicinal chemistry.